Cas no 905808-17-5 (2-METHYL-4-(3-CHLORO)PHENYL THIAZOLE-5-CARBOXYLIC ACID)

• Product Name: 2-METHYL-4-(3-CHLORO)PHENYL THIAZOLE-5-CARBOXYLIC ACID
• CAS No: 905808-17-5
• MF: C₁₁H₈ClNO₂S
• MW: 253.704720497131
• CID: 994960
• PubChem ID: 34173301
• Update Time: 2025-04-20

2-METHYL-4-(3-CHLORO)PHENYL THIAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-4-(3-CHLORO)PHENYL THIAZOLE-5-CARBOXYLIC ACID
• 2-methyl-4-(3-chloro-phenyl)-thiazole-5-carboxylic acid
• 1-(3-chlorophenyl)butan-3-one
• 3-Chlor-benzylaceton
• 4-(3-chlorophenyl)2-butanone
• 4-(3-chloro-phenyl)-2-methyl-thiazole-5-carboxylic acid
• 4-(3-chlorophenyl)-butan-2-one
• 4-(m-Chlorphenyl)-butanon
• m-Chlorobenzylaceton
• AKOS015960389
• QUEKDZOAFACIFE-UHFFFAOYSA-N
• 4-(3-chlorophenyl)-2-methyl-1,3-thiazole-5-carboxylic acid
• 905808-17-5
• SCHEMBL1398713
• DB-338557
• 4-(3-Chlorophenyl)-2-methylthiazole-5-carboxylic acid

• Inchi： 1S/C11H8ClNO2S/c1-6-13-9(10(16-6)11(14)15)7-3-2-4-8(12)5-7/h2-5H,1H3,(H,14,15)
• InChI Key： QUEKDZOAFACIFE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=C(C(=O)O)SC(C)=N1

Computed Properties

• Exact Mass: 252.99600
• Monoisotopic Mass: 252.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43000
• LogP: 3.47010